Cas no 40441-41-6 (CYCLOHEXANONE, 3-ETHYL-4,4-DIMETHYL-)
40441-41-6 structure
Product Name:CYCLOHEXANONE, 3-ETHYL-4,4-DIMETHYL-
CAS No:40441-41-6
Molecular Formula:C10H18O
Molecular Weight:154.249
CID:3414635
PubChem ID:71346235
CYCLOHEXANONE, 3-ETHYL-4,4-DIMETHYL- Properties
Names and Identifiers
-
- CYCLOHEXANONE, 3-ETHYL-4,4-DIMETHYL-
- EN300-1157063
- 40441-41-6
- 3-ETHYL-4,4-DIMETHYLCYCLOHEXAN-1-ONE
- Cyclohexanone, 3-ethyl-4,4-dimethyl-
-
- InChIKey： DFZQMBACAQLKLT-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H18O/c1-4-8-7-9(11)5-6-10(8,2)3/h8H,4-7H2,1-3H3
Computed Properties
- Exact Mass: 154.135765193Da
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 154.135765193Da
- Heavy Atom Count: 11
- Complexity: 158
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1Ų
CYCLOHEXANONE, 3-ETHYL-4,4-DIMETHYL- Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1157063-0.05g |
3-ethyl-4,4-dimethylcyclohexan-1-one |
40441-41-6 | 0.05g |
$827.0 | 2023-05-23 |
CYCLOHEXANONE, 3-ETHYL-4,4-DIMETHYL- Related Literature
-
Keitaro Matsumoto,Yuki Nakano,Naoatsu Shibata,Satoshi Sakaguchi RSC Adv. 2016 6 7755
-
2. Preparation and properties of a series of alkyl-4,4-dimethylcyclohexa-2,5-dienones, and related cyclohexenones and cyclohexanonesKenneth L. Cook,Anthony J. Waring J. Chem. Soc. Perkin Trans. 1 1973 529
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